Cas no 1806873-35-7 (3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid)

• Product Name: 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid
• CAS No: 1806873-35-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4809739
• Update Time: 2025-06-09

3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-7-3(12)1-5(8(10)11)13-4(7)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： FKVRSQVIOPYXTJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1Br)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid

Comprehensive Overview of 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806873-35-7)

3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806873-35-7) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, iodo, and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable tool for medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid is driven by its potential in addressing drug-resistant infections and cancer therapeutics, two of the most pressing challenges in modern healthcare. Researchers are increasingly exploring its role in targeted therapy, leveraging its ability to modulate key enzymatic pathways. Additionally, its fluorine-containing moiety enhances metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals.

From a synthetic perspective, CAS No. 1806873-35-7 offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Its iodo and bromo substituents act as excellent leaving groups, facilitating C-C bond formation under mild conditions. This property aligns with the industry's shift toward green chemistry and sustainable synthesis, reducing the reliance on harsh reagents.

In the agrochemical sector, 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid is gaining traction as a precursor for crop protection agents. Its difluoromethyl group contributes to the lipophilicity and bioavailability of derived compounds, enhancing their efficacy against plant pathogens. With the rising demand for high-yield crops and sustainable agriculture, this compound is poised to play a pivotal role in developing environmentally friendly pesticides.

Analytical characterization of CAS No. 1806873-35-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical studies and industrial-scale production. The compound's stability under various storage conditions further underscores its practicality for long-term research applications.

As the scientific community continues to explore halogenated heterocycles, 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid stands out for its balanced reactivity and functional group tolerance. Its integration into high-throughput screening libraries highlights its relevance in hit-to-lead optimization. Moreover, its compatibility with automated synthesis platforms aligns with the trend toward AI-driven drug discovery, where efficiency and precision are paramount.

In summary, 3-Bromo-6-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806873-35-7) embodies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound of enduring interest. As research advances, its role in addressing global health and agricultural challenges will likely expand, solidifying its position as a cornerstone of specialty chemical development.